Cas no 2229588-46-7 (4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229588-46-7
• MF: C₁₅H₁₅F₂NO₂
• MW: 279.28191113472
• CID: 6593359
• PubChem ID: 165648223
• Update Time: 2025-05-20

4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid
• 2229588-46-7
• EN300-1969782

• Inchi： 1S/C15H15F2NO2/c16-15(17)7-5-14(6-8-15,13(19)20)12-9-10-3-1-2-4-11(10)18-12/h1-4,9,18H,5-8H2,(H,19,20)
• InChI Key： BBKCSMOQRDWJRN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2=CC3C=CC=CC=3N2)CC1)F

Computed Properties

• Exact Mass: 279.10708505g/mol
• Monoisotopic Mass: 279.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229588-46-7)

4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229588-46-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and exhibits a cyclohexane ring with difluoro substitution, which imparts distinct chemical and biological properties.

The chemical structure of 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and an indole moiety at the 1-position. The presence of the indole group is particularly noteworthy, as indoles are known for their involvement in various biological processes, including neurotransmission, cell signaling, and enzyme inhibition. The difluoro substitution on the cyclohexane ring further enhances the compound's stability and metabolic profile, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The inhibition of MAO-B can help reduce the oxidative stress and neuroinflammation associated with Parkinson's disease, thereby offering a promising therapeutic approach.

In addition to its potential in neurodegenerative diseases, 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid has also shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) found that this compound exhibits significant antiproliferative effects on various cancer cell lines. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings suggest that 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid could be further investigated as a potential anticancer agent.

The pharmacokinetic properties of 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid have also been evaluated in several studies. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high oral bioavailability and low toxicity profile make it suitable for further development as a therapeutic agent. Moreover, the compound's stability under physiological conditions ensures that it remains active over extended periods, which is crucial for maintaining therapeutic efficacy.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid. Early-phase clinical trials have demonstrated promising results, with patients showing improved symptoms and tolerability. These findings have paved the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 4,4-difluoro-1-(1H-indol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229588-46-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.